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Introduction
The Mitogen-Activated Protein Kinase (MAPK)/Extracellular signal-Regulated Kinase (ERK)

pathway is a highly conserved signaling cascade that plays a pivotal role in transducing

extracellular signals to intracellular responses.[1][2][3][4] This pathway is a central regulator of

a wide array of cellular processes, including proliferation, differentiation, survival, and

apoptosis.[1] The MAPK/ERK cascade operates through a series of protein kinase

phosphorylations, initiated by the activation of cell surface receptors and culminating in the

regulation of gene expression in the nucleus.

The core of the pathway consists of a three-tiered kinase module: a MAP Kinase Kinase

Kinase (MAPKKK), a MAP Kinase Kinase (MAPKK), and a MAP Kinase (MAPK). Dysregulation

of the MAPK/ERK signaling pathway is a hallmark of many human diseases, particularly

cancer, making it a critical area of study and a key target for therapeutic intervention.
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The canonical MAPK/ERK signaling cascade is typically initiated by the binding of growth

factors, such as Epidermal Growth Factor (EGF), to their corresponding Receptor Tyrosine

Kinases (RTKs) on the cell surface. This binding event triggers receptor dimerization and

autophosphorylation, creating docking sites for adaptor proteins like Growth factor receptor-

bound protein 2 (Grb2). Grb2 then recruits Son of Sevenless (SOS), a guanine nucleotide

exchange factor, to the plasma membrane.

SOS facilitates the exchange of GDP for GTP on the small GTPase Ras, thereby activating it.

Activated Ras (Ras-GTP) then recruits and activates the first kinase in the cascade, RAF (a

MAPKKK). RAF subsequently phosphorylates and activates MEK (a MAPKK), which in turn

phosphorylates and activates ERK (a MAPK). Phosphorylated ERK (pERK) can then

translocate to the nucleus to phosphorylate and regulate the activity of various transcription

factors, leading to changes in gene expression and subsequent cellular responses.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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